
Hydrazine acetate CAS number and molecular
formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydrazine acetate

Cat. No.: B1329945 Get Quote

Hydrazine Acetate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Hydrazine acetate (CAS No: 7335-65-1) is a versatile and efficient reagent widely employed in

organic synthesis, particularly within the realm of carbohydrate chemistry and for the

preparation of pharmaceutical intermediates. This technical guide provides an in-depth

overview of its chemical properties, synthesis, and key applications. Detailed experimental

protocols for its synthesis and its use in crucial synthetic transformations are presented.

Furthermore, this document includes safety and handling information essential for laboratory

use.

Chemical and Physical Properties
Hydrazine acetate is the salt formed from the reaction of hydrazine and acetic acid. It is

typically a white to light yellow crystalline solid.[1] Its properties make it a milder alternative to

pure hydrazine or hydrazine hydrate, offering greater selectivity in certain reactions.[2]

Table 1: Physicochemical Properties of Hydrazine Acetate
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Property Value Source(s)

CAS Number 7335-65-1 [3][4][5][6]

13255-48-6 (alternate) [7]

Molecular Formula C₂H₈N₂O₂ [3][5][8]

H₄N₂·C₂H₄O₂ [2]

H₂NNH₂·CH₃CO₂H [6]

Molecular Weight 92.10 g/mol [5][6][8]

Appearance
White to light yellow crystalline

powder
[1][4]

Melting Point 100-102 °C [1][4][9]

Boiling Point 117.10 °C [4]

Flash Point 40.00 °C [4]

Storage Temperature
10°C - 25°C in a dark, inert

atmosphere
[1][4]

Synthesis of Hydrazine Acetate
Hydrazine acetate is typically synthesized through the reaction of hydrazine hydrate with

glacial acetic acid. The reaction is exothermic and requires careful temperature control.

Experimental Protocol: Synthesis of Hydrazine
Acetate[3]
Materials:

85% Hydrazine hydrate (28.5 mL, 0.5 mol)

Glacial acetic acid (28.6 mL, 0.5 mol)

Chloroform
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Ethanol

100 mL round-bottomed flask

Ice bath

Stirring apparatus

Rotary evaporator

Procedure:

Add 85% hydrazine hydrate to a 100 mL round-bottomed flask and place it in an ice bath

with stirring.

Slowly add glacial acetic acid dropwise to the flask, ensuring the reaction temperature is

maintained between 0-10°C.

After the addition is complete, continue stirring the reaction mixture at room temperature for

40 minutes.

Remove the water from the reaction system by distillation under reduced pressure.

To the remaining liquid, add a solvent mixture of chloroform and ethanol (1:1, 20 mL, v/v)

and stir in an ice bath to induce crystallization.

Transfer the mixture to a 4°C refrigerator to promote further crystallization.

Remove the solvent by evaporation under reduced pressure to yield the final product as a

white solid.

Expected Yield: Approximately 90.5% (41.6 g).[3]

Synthesis Workflow
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Hydrazine Acetate Synthesis Workflow
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Process
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Caption: Workflow for the synthesis of hydrazine acetate.

Applications in Organic Synthesis
Hydrazine acetate is a valuable reagent in several areas of organic synthesis, most notably in

carbohydrate chemistry.[2][4] It is also used as a building block for the preparation of various

organic derivatives, including pharmaceuticals and agrochemicals.[1][10]
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Key Applications:

Cleavage of Glycosidic Esters: It is employed for the selective cleavage of ester protecting

groups in carbohydrates.[1][10]

Anomeric Denitration: Hydrazine acetate serves as a mild and efficient reagent for the

anomeric denitration of carbohydrates.[1][10][11]

Deformylation: The rate of deformylation with hydrazine acetate is slower than with

hydrazine alone, which can be advantageous for sensitive substrates.[1]

Synthesis of Heterocyclic Compounds: It acts as a precursor in the synthesis of various

heterocyclic compounds.[2]

Experimental Protocol: Anomeric Deacetylation of Per-
acetylated Sugars
This protocol is a general representation of the use of hydrazine acetate for the selective

deprotection of the anomeric acetate group on a fully acetylated carbohydrate, a common step

in the synthesis of glycosyl donors.

Materials:

Per-acetylated sugar (e.g., penta-O-acetyl-β-D-glucopyranose)

Hydrazine acetate

Dimethylformamide (DMF)

Reaction flask

Stirring apparatus

Thin Layer Chromatography (TLC) apparatus

Silica gel for column chromatography

Procedure:
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Dissolve the per-acetylated sugar in DMF in a reaction flask.

Add hydrazine acetate to the solution at room temperature with stirring. The molar ratio of

hydrazine acetate to the sugar may need to be optimized depending on the substrate.

Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

Upon completion, quench the reaction by adding a suitable reagent (e.g., acetone).

Remove the solvent under reduced pressure.

Purify the resulting hemiacetal by silica gel column chromatography.

Logical Relationship in Carbohydrate Synthesis
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Role of Hydrazine Acetate in Glycosylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

